Cas no 55792-42-2 (Benzene, 1-(decyloxy)-3-isocyanato-)

• Product Name: Benzene, 1-(decyloxy)-3-isocyanato-
• CAS No: 55792-42-2
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 350883
• PubChem ID: 13904861
• Update Time: 2025-04-19

Benzene, 1-(decyloxy)-3-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(decyloxy)-3-isocyanato-
• 1-decoxy-3-isocyanatobenzene
• 55792-42-2
• 1-(DECYLOXY)-3-ISOCYANATOBENZENE
• DTXSID90552220

• Inchi： 1S/C17H25NO2/c1-2-3-4-5-6-7-8-9-13-20-17-12-10-11-16(14-17)18-15-19/h10-12,14H,2-9,13H2,1H3
• InChI Key： AVAAUTRDLHSKOD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N=C=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 275.18865
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66